Cas no 62658-59-7 (N-(naphthalen-1-yl)methylguanidine, nitric acid)

• Product Name: N-(naphthalen-1-yl)methylguanidine, nitric acid
• CAS No: 62658-59-7
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• MDL: MFCD29034899
• CID: 390598
• PubChem ID: 12370438
• Update Time: 2025-09-27

N-(naphthalen-1-yl)methylguanidine, nitric acid Chemical and Physical Properties

Names and Identifiers

• Guanidine, (1-naphthalenylmethyl)-, mononitrate
• 2-(naphthalen-1-ylmethyl)guanidine,nitric acid
• N-(naphthalen-1-yl)methylguanidine, nitric acid

• MDL： MFCD29034899
• Inchi： 1S/C12H13N3.HNO3/c13-12(14)15-8-10-6-3-5-9-4-1-2-7-11(9)10;2-1(3)4/h1-7H,8H2,(H4,13,14,15);(H,2,3,4)
• InChI Key： IOVPJSAHSZUPLR-UHFFFAOYSA-N
• SMILES： O[N+](=O)[O-].N(=C(/N)\N)/CC1C=CC=C2C=CC=CC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(naphthalen-1-yl)methylguanidine, nitric acid

N-(Naphthalen-1-yl)methylguanidine Nitric Acid (CAS 62658-59-7): Properties, Applications, and Market Insights

N-(naphthalen-1-yl)methylguanidine nitric acid (CAS 62658-59-7) is an organic compound with a unique molecular structure that combines a naphthalene ring with a guanidine functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and specialty chemical synthesis. The nitric acid salt form of this compound enhances its stability and solubility, making it particularly valuable for various industrial and research applications.

The chemical structure of N-(1-naphthyl)methylguanidine nitrate features a naphthalene moiety linked to a methylguanidine group through a nitrogen atom. This arrangement provides interesting electronic properties that researchers are exploring for potential applications in fluorescence-based sensors and organic electronics. Recent studies have shown that derivatives of this compound exhibit promising characteristics for use in molecular recognition systems, a hot topic in current chemical research.

One of the most frequently asked questions about CAS 62658-59-7 concerns its synthesis and purification methods. The compound is typically prepared through the reaction of 1-naphthylmethylamine with cyanamide, followed by treatment with nitric acid. Researchers are particularly interested in optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for green chemistry solutions in the chemical industry.

In pharmaceutical applications, N-(naphthalen-1-yl)methylguanidine nitric acid has shown potential as a building block for drug development. Its structural features make it a candidate for creating novel enzyme inhibitors and receptor modulators. The compound's ability to interact with biological targets has sparked interest in its potential use for developing treatments for neurological disorders, a field that has seen increased research activity in recent years.

The material science community has explored naphthylguanidine derivatives for their unique optical and electronic properties. These compounds have demonstrated potential in creating organic semiconductors and luminescent materials, areas that are crucial for advancing technologies in flexible electronics and energy-efficient lighting. The nitric acid salt form (CAS 62658-59-7) offers improved processing characteristics compared to the free base form.

Market analysis indicates growing demand for specialty chemicals like N-(1-naphthyl)methylguanidine nitrate, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. The global market for such fine chemicals is projected to grow at a compound annual growth rate (CAGR) of 5-7% over the next five years, driven by increasing research activities and industrial applications.

Quality control and analytical characterization of CAS 62658-59-7 are critical aspects for researchers and manufacturers. Standard analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions. Proper handling procedures should always be followed, including the use of personal protective equipment in laboratory settings.

Recent innovations in chemical synthesis have led to improved methods for producing N-(naphthalen-1-yl)methylguanidine nitric acid with higher purity and yield. These advancements are particularly relevant given the current focus on sustainable chemistry practices and process optimization in the chemical industry. Researchers are exploring catalytic methods and alternative solvents to make the production process more environmentally friendly.

The compound's solubility profile makes it suitable for various formulation applications. N-(1-naphthyl)methylguanidine nitrate shows good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), but limited solubility in non-polar solvents. This property is particularly valuable for applications requiring aqueous-based systems, a growing trend in pharmaceutical formulation development.

Future research directions for CAS 62658-59-7 include exploring its potential in supramolecular chemistry and molecular self-assembly applications. The compound's aromatic system and hydrogen bonding capabilities make it an interesting candidate for creating novel functional materials. These applications align with current scientific interests in smart materials and nanotechnology, areas that continue to attract significant research funding worldwide.

For researchers working with N-(naphthalen-1-yl)methylguanidine nitric acid, proper storage conditions are essential to maintain product integrity. The compound should be stored in a cool, dry place, protected from light and moisture. These storage recommendations are particularly important given the increasing emphasis on chemical stability and long-term performance in research and industrial applications.

The safety profile of 62658-59-7 has been studied extensively, with standard laboratory precautions recommended for handling. While not classified as highly hazardous, proper ventilation and protective measures should be employed when working with this compound, in line with general laboratory safety protocols that have become increasingly stringent in recent years.

As the chemical industry moves toward more specialized and high-value products, compounds like N-(1-naphthyl)methylguanidine nitrate are expected to play an important role in advanced applications. The combination of its unique chemical properties and versatility makes it a valuable tool for researchers across multiple disciplines, from medicinal chemistry to materials engineering.

In conclusion, N-(naphthalen-1-yl)methylguanidine nitric acid (CAS 62658-59-7) represents an interesting and versatile chemical entity with growing importance in various scientific and industrial fields. Its applications span from pharmaceutical research to advanced materials development, making it a compound worth watching in the evolving landscape of specialty chemicals. As research continues to uncover new potential uses, this compound is likely to maintain its relevance in scientific and industrial applications for years to come.